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Compound of Interest

Compound Name: N-Cyclohexylaniline

Cat. No.: B162150 Get Quote

Essential Safety and Handling Guide for N-
Cyclohexylaniline
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling N-Cyclohexylaniline in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

minimize exposure risks.

N-Cyclohexylaniline is a chemical compound that requires careful handling due to its potential

health hazards. It can be harmful if swallowed, comes into contact with the skin, or is inhaled,

and it is known to cause serious eye irritation.[1][2][3][4] Adherence to the following safety

measures is critical.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling N-Cyclohexylaniline
to prevent exposure.
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PPE Category Specification Rationale

Eye Protection

Goggles compliant with

European standard EN 166 or

OSHA 29 CFR 1910.133.[1][5]

To protect against splashes

and vapors that can cause

serious eye irritation.[1]

Hand Protection Protective gloves.

To prevent skin contact, as the

substance can be harmful.[1]

[2]

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure.[1][6]

To prevent skin absorption and

irritation.

Respiratory Protection

Not required under normal

laboratory use with adequate

ventilation. For large-scale use

or in emergencies, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator is necessary.[1]

To prevent inhalation of

harmful vapors, especially in

confined or poorly ventilated

areas.[2]

Chemical and Physical Properties
A summary of the key physical and chemical properties of N-Cyclohexylaniline is provided

below for easy reference.
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Property Value

Molecular Formula C12H17N[7]

Molecular Weight 175.27 g/mol [3][7]

Appearance
White to light yellow crystalline powder or dark

brown liquid.[2]

Melting Point 14-15°C[4][7]

Boiling Point 191-192 °C (at 73 mmHg)[4][7]

Density 0.996 g/mL at 20 °C[4][7]

Flash Point 136 °C[4][7]

Water Solubility Not miscible or difficult to mix in water.[2][7]

Operational Plan: Step-by-Step Handling Procedure
Follow these steps to ensure the safe handling of N-Cyclohexylaniline in the laboratory.

Preparation:

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[1][5][6]

Verify that the work area is well-ventilated, preferably within a chemical fume hood.[1][2]

Assemble all necessary PPE as specified in the table above and inspect for any damage.

Handling:

Avoid breathing any dust, vapor, mist, or gas.[1][2][6]

Prevent contact with skin and eyes.[1][6]

Do not eat, drink, or smoke in the area where N-Cyclohexylaniline is handled.[1][2]

Keep the container tightly closed when not in use.[1][6]
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Post-Handling:

Wash hands thoroughly with soap and water after handling and before breaks.[1]

Remove and wash any contaminated clothing and gloves before reuse.[1][2]

Store N-Cyclohexylaniline in a dry, cool, and well-ventilated place.[1][2][6]

Emergency and First Aid Procedures
Immediate response is crucial in case of exposure.

Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do so. Seek immediate medical attention.[1]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing.

If skin irritation persists, seek medical attention.

[1][6]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If the person feels

unwell, call a poison center or doctor.[1][2]

Ingestion

If swallowed, call a poison center or doctor if

you feel unwell. Rinse the mouth with water.[1]

[2]

Disposal Plan
Dispose of N-Cyclohexylaniline and its containers in accordance with all local, regional, and

national regulations.

Waste Identification:
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N-Cyclohexylaniline waste is considered hazardous. Consult your institution's

environmental health and safety (EHS) office for specific classification.

Containerization:

Collect waste N-Cyclohexylaniline and any contaminated materials (e.g., absorbent

paper, gloves) in a suitable, labeled, and tightly sealed container.

Disposal Method:

Do not dispose of down the drain.[8]

Arrange for disposal through a licensed waste disposal company.[9] Incineration in a

specialized chemical incinerator is a suggested method.[10]

Spill Response Workflow
The following diagram outlines the procedural flow for responding to an N-Cyclohexylaniline
spill.
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N-Cyclohexylaniline Spill Response Workflow

Immediate Actions

Assessment & PPE

Containment & Cleanup

Disposal

Spill Occurs

Evacuate Immediate Area

Alert Supervisor and EHS

Assess Spill Size and Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain Spill with Inert Absorbent Material

Carefully Collect Contaminated Material

Decontaminate Spill Area with Soap and Water

Package Waste in a Labeled, Sealed Container

Dispose as Hazardous Waste via EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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